N-[2-(benzylcarbamoyl)phenyl]-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide

• IUPAC Name: N-[2-(benzylcarbamoyl)phenyl]-5-chloro-2-methylsulfanylpyrimidine-4-carboxamide
• InChI: InChI=1S/C20H17ClN4O2S/c1-28-20-23-12-15(21)17(25-20)19(27)24-16-10-6-5-9-14(16)18(26)22-11-13-7-3-2-4-8-13/h2-10,12H,11H2,1H3,(H,22,26)(H,24,27)
• InChI Key: FYLFVNFUUXVGBH-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C(=N1)C(=O)NC2=CC=CC=C2C(=O)NCC3=CC=CC=C3)Cl
• Molecular Formula: C20H17ClN4O2S
• Molecular Weight: 412.9 g/mol

Description

The compound “N-[2-(benzylcarbamoyl)phenyl]-5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a carboxamide group, which is a common functional group in biochemistry.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrimidine ring, benzylcarbamoyl group, and chloro and methylsulfanyl groups would all contribute to its overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which the reactions occur. The pyrimidine ring, for example, is known to participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its specific structure.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological target. Many compounds with similar structures are used as pharmaceuticals or pesticides, and their mechanisms of action can involve binding to specific proteins or interfering with certain biochemical pathways.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate precautions should be taken when handling it to avoid exposure.

Future Directions

Future research on this compound could involve further studies of its synthesis, properties, and potential applications. It could also involve the development of new compounds with similar structures but improved properties.